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Compound of Interest

Compound Name: FR-167356

Cat. No.: B1674007

For Immediate Implementation: In the absence of a specific Safety Data Sheet (SDS) for FR-
167356, this potent and novel research compound must be handled with the utmost caution,
assuming a high level of toxicity. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans, to ensure the well-being of all laboratory
personnel.

FR-167356 is identified as a specific inhibitor of the a3 isoform of vacuolar type H*-ATPase.[1]
As with any new chemical entity (NCE) or potent pharmaceutical compound, a thorough risk
assessment is the critical first step before any handling.[2][3][4] This involves evaluating the
potential physical, chemical, and toxicological properties to identify hazards such as
flammability, reactivity, and toxicity.[2][5]

Personal Protective Equipment (PPE)

A conservative approach to PPE is mandatory. The following table outlines the minimum
recommended PPE for handling FR-167356, based on guidelines for potent and
uncharacterized chemical compounds.[6][7]
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash goggles and
a face shield.[6][7][8]

Protects against potential
splashes of corrosive or toxic
liquids and unforeseen
vigorous reactions. Safety
glasses must be worn beneath

a face shield.[8]

Skin Protection

- Gloves: Double-gloving with
nitrile or neoprene gloves is
recommended.[7] For
chemicals of unknown toxicity,
a flexible laminate glove (e.g.,
Silver Shield) should be worn
under a pair of heavy-duty,
chemically resistant outer
gloves.[8]- Lab Coat: A
chemical-resistant, flame-
resistant lab coat or apron.[6]
[8]- Footwear: Closed-toe,

chemical-resistant shoes.[7]

Prevents skin contact with a
substance of unknown toxicity
and corrosivity. Frequent glove
changes are advised due to

unknown breakthrough times.

[7]

Respiratory Protection

A NIOSH-approved respirator
with appropriate cartridges for
organic vapors and

particulates.

Protects against the inhalation
of potentially toxic or irritant
powders, aerosols, or vapors.
The specific cartridge type
should be determined by a risk

assessment.[7]

Operational Plan: Handling and Experimental

Workflow

All handling of FR-167356 must be performed within a certified chemical fume hood to

minimize inhalation exposure.[6][7] An emergency eyewash station and safety shower must be

readily accessible.
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Caption: Workflow for Handling FR-167356

Disposal Plan

All waste materials containing FR-167356, including contaminated PPE and cleaning materials,

must be treated as hazardous waste.[7]

Waste Management Protocol:
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Step

Procedure Rationale

1. Segregation

Collect all solid and liquid
waste in separate, clearly
labeled, and sealed
containers. Do not mix with ) )
_ Prevents accidental reactions
other chemical waste streams.

o and ensures proper disposal
[6] The label should indicate

by specialized services.
"Hazardous Waste:

Unidentified Compound (FR-
167356)" and include the date
of generation.[6][7]

Store waste containers in a
designated, well-ventilated,

and secure satellite o ) ]
Minimizes the risk of spills and

2. Storage accumulation area with
_ exposure.
secondary containment, away
from incompatible materials.[6]
[9]
Contact your institution's
Environmental Health and
Safety (EHS) department for
guidance on the proper Ensures compliance with
] disposal procedures for regulations and safe disposal
3. Disposal ) ]
uncharacterized or potent by a licensed hazardous waste
chemical waste.[6][9][10] Do disposal company.[6]

not attempt to dispose of this
material down the drain or in

regular trash.[7]

Experimental Protocols
Risk Assessment for a New Chemical Entity (NCE)

¢ Information Gathering:

o Attempt to find a Safety Data Sheet (SDS) from the supplier.
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o If no SDS is available, gather all known information, including chemical structure, known
reactive properties, and any available toxicological data for similar compounds.[9]

o Review institutional chemical hygiene plans and standard operating procedures for
handling potent compounds.

Hazard Identification:

o Assume the compound is hazardous in the absence of data.[9]

o Consider all potential routes of exposure: inhalation, skin contact, ingestion, and injection.

o Evaluate potential physical hazards such as flammability and reactivity.

Exposure Assessment:

o Determine the quantity of the chemical to be used.

o Identify all personnel who may be exposed.

o Evaluate the duration and frequency of potential exposure.

Control Measures:

o Based on the hazard and exposure assessment, determine the necessary engineering
controls (e.g., fume hood, glove box), administrative controls (e.g., restricted access,
specialized training), and personal protective equipment (PPE).

Emergency Procedures:

o Establish procedures for spills, accidental exposure, and other emergencies.

o Ensure all personnel are trained on these procedures.

Documentation:

o Document the risk assessment and have it reviewed and approved by the principal
investigator and the institutional EHS office.
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By adhering to these stringent safety protocols, researchers can mitigate the risks associated
with handling FR-167356 and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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